Cas no 683815-49-8 (1-ethyl-5-nitro-1H-Imidazole-2-carboxylic acid ethyl ester)

• Product Name: 1-ethyl-5-nitro-1H-Imidazole-2-carboxylic acid ethyl ester
• CAS No: 683815-49-8
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• MDL: MFCD18832113
• CID: 1017203
• PubChem ID: 45095099
• Update Time: 2025-10-30

1-ethyl-5-nitro-1H-Imidazole-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-nitro-1H-Imidazole-2-carboxylic acid ethyl ester
• Ethyl 1-ethyl-5-nitro-1H-imidazole-2-carboxylate
• 1H-Imidazole-2-carboxylicacid,1-ethyl-5-nitro-,ethylester(9CI)
• AKOS027412386
• BS-17419
• ETHYL 1-ETHYL-5-NITROIMIDAZOLE-2-CARBOXYLATE
• C76166
• Ethyl1-ethyl-5-nitro-1H-imidazole-2-carboxylate
• A915318
• 683815-49-8

• MDL： MFCD18832113
• Inchi： 1S/C8H11N3O4/c1-3-10-6(11(13)14)5-9-7(10)8(12)15-4-2/h5H,3-4H2,1-2H3
• InChI Key： DKFMSVHCQMMXOA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=NC=C([N+](=O)[O-])N1CC)=O

Computed Properties

• Exact Mass: 213.075
• Monoisotopic Mass: 213.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9A^2
• XLogP3: 1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 358.5±34.0°C at 760 mmHg
• Flash Point: 170.6±25.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-ethyl-5-nitro-1H-Imidazole-2-carboxylic acid ethyl ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Additional information on 1-ethyl-5-nitro-1H-Imidazole-2-carboxylic acid ethyl ester

Comprehensive Overview of 1-ethyl-5-nitro-1H-Imidazole-2-carboxylic acid ethyl ester (CAS No. 683815-49-8)

1-ethyl-5-nitro-1H-Imidazole-2-carboxylic acid ethyl ester (CAS No. 683815-49-8) is a specialized organic compound belonging to the imidazole derivative family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The presence of both nitro and ester functional groups in its molecular framework makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role in developing novel antimicrobial agents and enzyme inhibitors, aligning with current trends in drug discovery and sustainable agriculture.

The compound's ethyl ester moiety enhances its solubility in organic solvents, facilitating its use in various chemical reactions. Recent studies have explored its potential as a precursor for heterocyclic compounds, which are pivotal in designing bioactive molecules. Given the rising demand for green chemistry solutions, 1-ethyl-5-nitro-1H-Imidazole-2-carboxylic acid ethyl ester is also being investigated for its compatibility with eco-friendly synthesis methods. This aligns with the growing emphasis on reducing environmental impact in industrial processes, a topic frequently searched by professionals in the field.

From a structural perspective, the imidazole core of this compound is known for its electron-rich nature, which contributes to its reactivity in nucleophilic substitution and cyclization reactions. Such properties are highly valued in medicinal chemistry, where imidazole-based scaffolds are often utilized to target specific biological pathways. The nitro group further adds to its versatility, enabling transformations into amines or other functional groups under controlled conditions. These characteristics make CAS No. 683815-49-8 a subject of ongoing research in drug design and material science.

In addition to its pharmaceutical applications, 1-ethyl-5-nitro-1H-Imidazole-2-carboxylic acid ethyl ester has potential uses in catalysis and polymer chemistry. Its ability to act as a ligand or building block for metal-organic frameworks (MOFs) is another area of exploration, especially in the context of sustainable energy storage. This ties into broader discussions about renewable energy and advanced materials, which are hot topics in scientific and industrial communities. Researchers are also examining its stability under various conditions to optimize its performance in these applications.

Quality control and analytical methods for 1-ethyl-5-nitro-1H-Imidazole-2-carboxylic acid ethyl ester are critical for ensuring its efficacy in research and industrial settings. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently searched by laboratory professionals seeking reliable protocols for compound characterization. Furthermore, the compound's shelf life and storage conditions are often discussed in forums dedicated to chemical synthesis and laboratory safety.

The synthesis of 1-ethyl-5-nitro-1H-Imidazole-2-carboxylic acid ethyl ester typically involves multi-step reactions, including nitration and esterification processes. Recent advancements in flow chemistry have enabled more efficient production of such compounds, reducing waste and improving yields. This resonates with the increasing focus on process optimization and cost-effective manufacturing in the chemical industry. Companies and academic institutions are investing in scalable methods to meet the demand for high-purity imidazole derivatives.

Looking ahead, the potential of 1-ethyl-5-nitro-1H-Imidazole-2-carboxylic acid ethyl ester in personalized medicine and targeted therapy is an exciting avenue for future research. Its modular structure allows for customization to suit specific therapeutic needs, a feature highly sought after in modern pharmacology. Additionally, its role in bioconjugation and probe development for diagnostic applications is gaining traction. These trends reflect the compound's relevance in addressing contemporary challenges in healthcare and biotechnology.

In summary, 1-ethyl-5-nitro-1H-Imidazole-2-carboxylic acid ethyl ester (CAS No. 683815-49-8) is a multifaceted compound with broad applications across scientific disciplines. Its significance in drug discovery, material science, and green chemistry underscores its value as a research tool and industrial intermediate. As innovation continues to drive the chemical and pharmaceutical sectors, this compound is poised to play a pivotal role in shaping future advancements.